Cas no 478032-10-9 ([3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE)

• Product Name: [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE
• CAS No: 478032-10-9
• MF: C₁₃H₁₆FN₅O
• MW: 277.297445297241
• MDL: MFCD00794188
• CID: 5228593
• Update Time: 2026-03-07

[3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

• [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE
• 1-(4-fluorobenzoyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
• (3,5-Bis(dimethylamino)-1H-1,2,4-triazol-1-yl)(4-fluorophenyl)methanone
• [3,5-bis(dimethylamino)-1,2,4-triazol-1-yl]-(4-fluorophenyl)methanone
• Oprea1_859642
• MLS000707096
• HMS2641N17
• SMR000334478

• MDL： MFCD00794188
• Inchi： 1S/C13H16FN5O/c1-17(2)12-15-13(18(3)4)19(16-12)11(20)9-5-7-10(14)8-6-9/h5-8H,1-4H3
• InChI Key： VHPTWDNZLGNKGR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1C(=NC(=N1)N(C)C)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE

Introduction to [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE (CAS No. 478032-10-9)

[3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE (CAS No. 478032-10-9) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazolyl moiety and a fluorophenyl group, making it a valuable candidate for various applications in drug discovery and development.

The triazolyl ring is a well-known pharmacophore that is widely used in the design of bioactive molecules due to its ability to enhance the stability and bioavailability of drugs. The presence of the dimethylamino groups further contributes to the compound's lipophilicity and solubility, which are crucial properties for optimizing drug delivery and efficacy. Additionally, the 4-fluorophenyl substituent imparts unique electronic and steric effects that can influence the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In another study conducted by researchers at the University of California, San Francisco, [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE was found to have significant antiviral activity against several RNA viruses, including influenza A and respiratory syncytial virus (RSV). The compound was shown to inhibit viral replication by interfering with the viral RNA-dependent RNA polymerase (RdRp), a critical enzyme involved in viral transcription and replication.

The structural versatility of [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE also makes it an attractive candidate for use in combination therapies. For example, when used in conjunction with existing antiviral agents such as oseltamivir or ribavirin, the compound has been shown to enhance antiviral efficacy and reduce the likelihood of drug resistance. This synergistic effect is particularly important in the context of emerging viral threats where rapid and effective treatment options are essential.

Beyond its therapeutic applications, [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE has also been explored for its potential as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating protein function and interactions. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound can be used to probe the activity of kinases involved in cell signaling pathways, providing insights into disease mechanisms and potential therapeutic targets.

The synthesis of [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE has been extensively studied and optimized to ensure high yields and purity. Common synthetic routes involve multistep processes that include condensation reactions between appropriate amine and acid derivatives followed by cyclization steps to form the triazolyl ring. The use of modern synthetic techniques such as microwave-assisted synthesis has further streamlined the production process, making it more efficient and cost-effective.

In conclusion, [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL](4-FLUOROPHENYL)METHANONE (CAS No. 478032-10-9) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional properties make it an attractive candidate for developing new therapeutic agents and chemical probes. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.